Cas no 5399-03-1 (2-Iodo-4-nitroanisole)

2-Iodo-4-nitroanisole structure
2-Iodo-4-nitroanisole structure
Product Name:2-Iodo-4-nitroanisole
CAS No:5399-03-1
MF:C7H6INO3
MW:279.031914234161
MDL:MFCD00024328
CID:45810
PubChem ID:94806
Update Time:2025-04-18

2-Iodo-4-nitroanisole Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-1-methoxy-4-nitrobenzene
    • 2-Iodo-4-nitroanisol
    • 2-Iodo-4-nitroanisole
    • 2-Iodo-4-ntiroanisole
    • Benzene, 2-iodo-1-methoxy-4-nitro-
    • 2-iodo-1-methoxy-4-nitro-benzene
    • NSC3739
    • PubChem5364
    • 3-Iodo-4-(methoxy)nitrobenzene
    • 1-iodo-2-methoxy-5-nitrobenzene
    • 3-Iodo-4-(methoxy) nitrobenzene
    • KBQBNJHOTNIGDD-UHFFFAOYSA-N
    • 2-iodo-1-(methoxy)-4-nitrobenzene
    • SBB064805
    • B
    • 2-Iodo-1-methoxy-4-nitrobenzene, 2-Iodo-4-nitrophenyl methyl ether
    • 3-Iodo-4-Methoxynitrobenzene[2-Iodo-4-nitroanisole]
    • AM20040671
    • SY026148
    • DTXSID50202294
    • AA-516/30012030
    • MFCD00024328
    • AC-22946
    • EN300-174452
    • NS00032911
    • SCHEMBL13578458
    • FT-0635669
    • Anisole, 2-iodo-4-nitro-
    • 5399-03-1
    • SCHEMBL1027041
    • NSC 3739
    • CS-W023099
    • 3-iodo-4-methoxy-1-nitrobenzene
    • AKOS009476533
    • AS-19454
    • F39YW2EN9X
    • NSC-3739
    • DB-021224
    • MDL： MFCD00024328
    • Inchi： 1S/C7H6INO3/c1-12-7-3-2-5(9(10)11)4-6(7)8/h2-4H,1H3
    • InChI Key： KBQBNJHOTNIGDD-UHFFFAOYSA-N
    • SMILES： IC1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.93900
  • Monoisotopic Mass: 278.93924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.893±0.06 g/cm3(Predicted)
  • Melting Point: 92-96°C
  • Boiling Point: 343.3℃ at 760 mmHg
  • PSA: 55.05000
  • LogP: 2.73120

2-Iodo-4-nitroanisole Security Information

  • Signal Word：Warning
  • Hazard Statement： H410
  • Warning Statement： P273; P391; P501
  • Storage Condition：Store at room temperature

2-Iodo-4-nitroanisole Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Iodo-4-nitroanisole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
149000-1g
2-Iodo-4-nitroanisole
 5399-03-1 98%
1g
 ￡10.00 2022-02-28
Fluorochem
149000-5g
2-Iodo-4-nitroanisole
 5399-03-1 98%
5g
 ￡12.00 2022-02-28
Fluorochem
149000-25g
2-Iodo-4-nitroanisole
 5399-03-1 98%
25g
 ￡42.00 2022-02-28
Fluorochem
149000-100g
2-Iodo-4-nitroanisole
 5399-03-1 98%
100g
 ￡165.00 2022-02-28
Ambeed
A112188-1g
2-Iodo-1-methoxy-4-nitrobenzene
 5399-03-1 95%
1g
 $13.0 2025-04-18
Ambeed
A112188-5g
2-Iodo-1-methoxy-4-nitrobenzene
 5399-03-1 95%
5g
 $19.0 2025-04-18
Ambeed
A112188-25g
2-Iodo-1-methoxy-4-nitrobenzene
 5399-03-1 95%
25g
 $51.0 2025-04-18
Ambeed
A112188-100g
2-Iodo-1-methoxy-4-nitrobenzene
 5399-03-1 95%
100g
 $189.0 2025-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD37136-1g
2-Iodo-1-methoxy-4-nitrobenzene
 5399-03-1 95%
1g
 ￥31.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD37136-5g
2-Iodo-1-methoxy-4-nitrobenzene
 5399-03-1 95%
5g
 ￥61.0 2024-04-18

2-Iodo-4-nitroanisole Production Method

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